Cas no 19676-64-3 (2,3,4-Trimethoxyphenol)
2,3,4-Trimethoxyphenol structure
Product Name:2,3,4-Trimethoxyphenol
CAS No:19676-64-3
MF:C9H12O4
MW:184.189183235168
MDL:MFCD00068804
CID:51351
PubChem ID:603577
Update Time:2025-04-18
2,3,4-Trimethoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-Trimethoxyphenol
- 1-Hydroxy-2,3,4-trimethoxybenzene
- 2,3,4,5,6-PENTAFLUOROPHENYL-5-BROMO-2-THIOPHENESULPHONATE
- 2,3,4-Trimethoxy-phenol
- 4-Hydroxy-1,2,3-trimethoxy-benzol
- Phenol,2,3,4-trimethoxy
- 2,3,4-Trimethoxyphen
- Phenol, 2,3,4-triMethoxy-
- trimethoxyphenol
- OLUNIGWWQYXBJA-UHFFFAOYSA-N
- Phenol, trimethoxy-
- Phenol,2,3,4-trimethoxy-
- 0137AB
- FCH839030
- TL8001608
- AX8065013
- BB 0254267
- 676T643
- O10561
- EN300-1847274
- SCHEMBL1402414
- CS-0101481
- DS-17154
- 19676-64-3
- FT-0677515
- A880072
- DTXSID60345308
- AKOS006275701
- MFCD00068804
- DTXCID20296382
-
- MDL: MFCD00068804
- Inchi: 1S/C9H12O4/c1-11-7-5-4-6(10)8(12-2)9(7)13-3/h4-5,10H,1-3H3
- InChI Key: OLUNIGWWQYXBJA-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC=C(C=1OC)O)OC
Computed Properties
- Exact Mass: 184.07400
- Monoisotopic Mass: 184.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 47.9
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 289.2°C at 760 mmHg
- Flash Point: 128.7±25.9 °C
- Refractive Index: 1.514
- PSA: 47.92000
- LogP: 1.41800
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2,3,4-Trimethoxyphenol Security Information
- Signal Word:warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Inert atmosphere,Room Temperature
2,3,4-Trimethoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A164247-250mg |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97% | 250mg |
$34.0 | 2025-02-25 | |
| Ambeed | A164247-1g |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97% | 1g |
$69.0 | 2025-02-25 | |
| Ambeed | A164247-5g |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97% | 5g |
$241.0 | 2025-02-25 | |
| Ambeed | A164247-10g |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97% | 10g |
$402.0 | 2025-02-25 | |
| Ambeed | A164247-25g |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97% | 25g |
$828.0 | 2025-02-25 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SI663-5g |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97+% | 5g |
1660.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SI663-50mg |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97+% | 50mg |
66.0CNY | 2021-07-12 | |
| TRC | T219870-250mg |
2,3,4-Trimethoxyphenol |
19676-64-3 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | T219870-500mg |
2,3,4-Trimethoxyphenol |
19676-64-3 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | T219870-1000mg |
2,3,4-Trimethoxyphenol |
19676-64-3 | 1g |
$ 475.00 | 2022-06-03 |
2,3,4-Trimethoxyphenol Related Literature
-
Che-Sheng Hsu,Ho-Hsuan Chou,Jim-Min Fang Org. Biomol. Chem. 2015 13 5510
-
Xiaoming Wang,Chao Du,Benke Hong,Xiaoguang Lei Org. Biomol. Chem. 2019 17 1754
-
Joseph?L. Howard,Qun Cao,Duncan L. Browne Chem. Sci. 2018 9 3080
-
4. Chapter 7. Aromatic compoundsR. D. H. Murray Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1985 82 163
19676-64-3 (2,3,4-Trimethoxyphenol) Related Products
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- 4493-94-1(1,2,3,4-Benzenetetrol, 5,6-dimethoxy- (8CI,9CI))
- 63744-60-5(Benzene, trimethoxy-)
- 2033-89-8(3,4-Dimethoxyphenol)
- 13239-13-9(2,5-dimethoxybenzene-1,4-diol)
- 89411-42-7(1,2-Benzenediol, 3,4,5,6-tetramethoxy-)
- 20491-91-2(2,4,5-Trimethoxyphenol)
- 646516-91-8(Phenol, tetramethoxy-)
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